Cas no 21714-35-2 (1-(2-chloro-5-trifluoromethylphenyl)-2-thiourea)

• Product Name: 1-(2-chloro-5-trifluoromethylphenyl)-2-thiourea
• CAS No: 21714-35-2
• MF: C₈H₆ClF₃N₂S
• MW: 254.659849643707
• MDL: MFCD00041155
• CID: 88287
• PubChem ID: 2736693
• Update Time: 2025-05-24

1-(2-chloro-5-trifluoromethylphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-trifluoromethylphenyl)-2-thiourea
• (2-Chloro-5-trifluoromethyl)phenylthiourea
• N-[2-Chloro-5-(trifluoromethyl)phenyl]thiourea
• Chlotrifluoromethylphenylthiourea
• (2-Chloro-5-trifluoromethyl-phenyl)-thiourea
• [2-chloro-5-(trifluoromethyl)phenyl]thiourea
• HMS566I18
• AS-9139
• 21714-35-2
• 4'-(4-pentylphenyl)bicyclohexyl-4-one
• CS-0316338
• FT-0604616
• A815624
• 1-(2-Chloro-5-(trifluoromethyl)phenyl)thiourea
• DTXSID90371534
• AKOS005201887
• 1-[2-Chloro-5-(trifluoromethyl)phenyl]thiourea
• Maybridge1_008818
• Thiourea,N-[2-chloro-5-(trifluoromethyl)phenyl]-
• MFCD00041155
• N-[2-Chloro-5-(Trifluoromethyl)Phenyl]-Thiourea
• 2-chloro-5-(trifluoromethyl)phenylthiourea

• MDL： MFCD00041155
• Inchi： 1S/C8H6ClF3N2S/c9-5-2-1-4(8(10,11)12)3-6(5)14-7(13)15/h1-3H,(H3,13,14,15)
• InChI Key： GCEQZLQDKSFFEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1NC(N)=S
• BRN： 2735893

Computed Properties

• Exact Mass: 253.98900
• Monoisotopic Mass: 253.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.562
• Melting Point: 140-142°C
• Boiling Point: 288.1°Cat760mmHg
• Flash Point: 128°C
• Refractive Index: 1.61
• PSA: 70.14000
• LogP: 3.78760

1-(2-chloro-5-trifluoromethylphenyl)-2-thiourea Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R22
• Safety Term：S22;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2-chloro-5-trifluoromethylphenyl)-2-thiourea

Compound CAS No 21714-35-2: 1-(2-Chloro-5-Trifluoromethylphenyl)-2-Thiourea

Compound CAS No 21714-35-2, also known as 1-(2-chloro-5-trifluoromethylphenyl)-2-thiourea, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. The molecule consists of a thiourea group attached to a chlorinated aromatic ring substituted with a trifluoromethyl group, which imparts distinctive electronic and steric characteristics.

Recent studies have highlighted the importance of thiourea derivatives in the design of bioactive molecules. The presence of the trifluoromethyl group in the aromatic ring enhances the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the chlorine substituent introduces electron-withdrawing effects, which can modulate the reactivity of the thiourea moiety. These features make CAS No 21714-35-2 a valuable building block in organic synthesis.

One of the most promising applications of this compound is in the field of catalysis. Researchers have demonstrated that CAS No 21714-35-2 can act as an efficient catalyst in various organic transformations, including nucleophilic substitutions and cycloadditions. Its ability to stabilize transition states through its sulfur-based functional group has been extensively studied, with recent findings published in leading chemistry journals.

In terms of synthesis, CAS No 21714-35-2 is typically prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent coupling reactions. The synthesis pathway involves the reaction of 2-chloro-5-trifluoromethylbenzoyl chloride with thiosemicarbazide under specific conditions to yield the desired product. This method ensures high purity and scalability, making it suitable for both laboratory and industrial applications.

The physical properties of CAS No 21714-35-2 are equally noteworthy. It exhibits a high melting point due to strong intermolecular hydrogen bonding between the thiourea groups. Its solubility in polar solvents such as DMF and DMSO further enhances its utility in solution-based reactions. Recent studies have also explored its thermal stability under various conditions, revealing its suitability for high-temperature applications.

From an environmental perspective, CAS No 21714-35-2 has been evaluated for its biodegradability and ecotoxicity. Initial assessments indicate that it has low toxicity to aquatic organisms, which aligns with current green chemistry principles. However, further research is needed to fully understand its environmental impact and develop sustainable disposal methods.

In conclusion, CAS No 21714-35-2: 1-(2-chloro-5-trifluoromethylphenyl)-thiourea is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and catalytic applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.